8-Methyl-6-nonenoic acid

Description

8-Methyl-6-nonenoic acid is a medium-chain fatty acid derivative from the leucine/valine pathway . It is also known by several synonyms, including 8-Methylnonenoate, 8-Methyl-6-nonenoate, and 8-Methylnon-6-enoic acid . The compound plays a crucial role in determining the efficacy of capsaicin levels, as it is very close in the pathway leading to capsaicin biosynthesis . Specifically, the quantity of 8-methyl-nonenoic acid determines the pungency in placental tissues of Capsicum .

This chemical compound has a molecular formula of C10H18O2 and a molecular weight of 170.25 g/mol . It typically appears as a light yellow liquid . It is soluble in solvents such as chloroform, dichloromethane, and methanol . The compound can be stored short term at +4°C and for long term storage at -20°C, while protecting it from light and moisture .

A similar compound is (Z)-8-methylnon-6-enoic acid, which shares the same molecular formula but differs in its structural configuration . 8-Methyl-6-nonenoic acid has various applications, including serving as an intermediate in capsaicin biosynthesis, a building block in chemical synthesis, and a reagent in scientific research . It is also found to be produced from thermal decomposition of capsaicin .

• CAS No.: 59320-77-3
• Product Name: 8-Methyl-6-nonenoic acid
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: (E)-8-methylnon-6-enoic acid
• Standard InChI: InChI=1S/C10H18O2/c1-9(2)7-5-3-4-6-8-10(11)12/h5,7,9H,3-4,6,8H2,1-2H3,(H,11,12)/b7-5+
• Standard InChIKey: OCALSPDXYQHUHA-FNORWQNLSA-N
• SMILES: CC(C)C=CCCCCC(=O)O
• Canonical SMILES: CC(C)C=CCCCCC(=O)O
• Appearance: Yellow Oil
• Purity: >95%
• Synonyms: 8-methylnonenoate; 8-Methyl-6-nonenoic acid; (E)-8-methylnon-6-enoic acid
• PubChem Compound: 5365959
• Last Modified: Aug 15 2023